![molecular formula C9H8N8S B5730207 1-phenyl-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole](/img/structure/B5730207.png)
1-phenyl-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Phenyl-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole, also known as PTMT, is a tetrazole-based compound that has gained significant attention in the field of medicinal chemistry due to its various biological activities. PTMT has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant effects.
Mechanism of Action
The exact mechanism of action of 1-phenyl-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to activate the adenosine A1 receptor, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to increase the levels of adenosine, a molecule that has anti-inflammatory and analgesic effects. Additionally, this compound has been found to reduce the activity of nitric oxide synthase (NOS), an enzyme that produces nitric oxide, a molecule involved in inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-phenyl-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole in lab experiments is its relatively simple synthesis method. This compound can be synthesized using commercially available starting materials and can be purified by recrystallization. Additionally, this compound has been shown to exhibit a range of biological activities, making it a versatile compound for studying various disease models.
However, there are also some limitations to using this compound in lab experiments. One limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for research on 1-phenyl-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole. One direction is to further investigate its mechanism of action and signaling pathways involved in its biological effects. Another direction is to study its potential therapeutic applications in various diseases, such as inflammatory disorders, pain, and epilepsy. Additionally, there is a need to investigate the safety and efficacy of this compound in humans, which could pave the way for its development as a therapeutic agent.
Synthesis Methods
The synthesis of 1-phenyl-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole involves the reaction of 5-mercapto-1H-tetrazole with 1-phenyl-1H-tetrazole-5-carboxaldehyde in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an imine intermediate, which then undergoes a nucleophilic addition reaction with the thiol group of 5-mercapto-1H-tetrazole. The resulting product is this compound, which can be purified by recrystallization.
Scientific Research Applications
1-phenyl-5-[(1H-tetrazol-5-ylmethyl)thio]-1H-tetrazole has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. This compound has also been investigated for its anticonvulsant properties and has been found to be effective in reducing seizure activity in animal models of epilepsy.
properties
IUPAC Name |
1-phenyl-5-(2H-tetrazol-5-ylmethylsulfanyl)tetrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N8S/c1-2-4-7(5-3-1)17-9(12-15-16-17)18-6-8-10-13-14-11-8/h1-5H,6H2,(H,10,11,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSBHYLGNWXMLTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)SCC3=NNN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.